Controlling the emission efficiency of blue-green iridium(iii) phosphorescent emitters and applications in solution-processed organic light-emitting diodes†

Journal of Materials Chemistry C Pub Date: 2016-08-30 DOI: 10.1039/C6TC02909D

Abstract

We show that the emission efficiency of blue-green phosphorescent emitters can be controlled through coupling of the excited state to vibrational modes. We controlled this vibrational coupling through choice of different ligands and as a result, complexes with CF3-groups on the ancillary ligand were essentially non-emissive (ΦPL < 1%), whereas with isosteric CH3-groups the complexes were strongly emissive (ΦPL > 50%). Emission of the complexes can be drastically improved (30 times higher ΦPL compared to degassed solution for the CF3-containing complexes) by blending them with an inert solid host such as PMMA, which mitigates metal-ligand vibrations. Solution-processed organic light-emitting diodes made from these materials showed efficiency as high as 6.3%.

Graphical abstract: Controlling the emission efficiency of blue-green iridium(iii) phosphorescent emitters and applications in solution-processed organic light-emitting diodes
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